Straightforward synthesis and catalytic applications of rigid N,O-type calixarene ligands†

Organic & Biomolecular Chemistry Pub Date: 2015-10-13 DOI: 10.1039/C5OB01987G

Abstract

Here, we report a simple one-step access to new rigid N,O-calixarene ligands which is based on copper-catalyzed amination at the lower rim. We also present the coordination properties of these ligands with some main group and transition metals leading to new complexes with superior catalytic activity, in several organic transformations, compared with calixarene metal complexes reported in the literature.

Graphical abstract: Straightforward synthesis and catalytic applications of rigid N,O-type calixarene ligands
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